Cas no 53205-66-6 (N-cyclohexyl-3-methylbenzamide)

• Product Name: N-cyclohexyl-3-methylbenzamide
• CAS No: 53205-66-6
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 938093
• PubChem ID: 236099
• Update Time: 2025-04-19

N-cyclohexyl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-methylbenzamide
• AC1L5VUQ
• ARONIS004465
• benzamide, n-cyclohexyl-3-methyl-
• N-cyclohexyl-3-methyl-benzamide
• N-cyclohexyl-m-toluamide
• NSC38147
• ST023365
• SureCN5666371
• DS-002431
• Z31484709
• STK095787
• DTXSID90284650
• SCHEMBL5666371
• FNTGEXAHADFYNU-UHFFFAOYSA-N
• 53205-66-6
• starbld0035229
• NSC-38147
• AKOS000493874
• AG-205/03213040

• Inchi： 1S/C14H19NO/c1-11-6-5-7-12(10-11)14(16)15-13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9H2,1H3,(H,15,16)
• InChI Key： FNTGEXAHADFYNU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)NC1CCCCC1

Computed Properties

• Exact Mass: 217.14677
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.44840